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Essential Safety and Logistical Information for
Handling JW74
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Compound of Interest

Compound Name: JW74

Cat. No.: B1684662

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical guidance for the handling of JW74, a
potent small molecule inhibitor of the Wnt/B-catenin signaling pathway. Adherence to these
procedures is essential to ensure personnel safety and maintain experimental integrity.

Compound Information

JW?74 is a specific inhibitor of the canonical Wnt signaling pathway, targeting tankyrase.[1]
While a comprehensive toxicological profile has not been fully established, its mechanism of
action necessitates cautious handling as it may affect cellular processes in non-target

organisms.
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Check Availability & Pricing

Property Value Source
CAS Number 863405-60-1
Molecular Formula C24H20N602S
Molecular Weight 456.52 g/mol
Appearance Off-white to white solid
Soluble in DMSO, sparingly
Solubility soluble in Ethanol, insoluble in

Water

Personal Protective Equipment (PPE)

A risk assessment should be conducted for all procedures involving JW74. The following PPE

is mandatory for handling the compound in its solid form and in solution.

PPE Item Specification Rationale
Prevents skin contact. Double
Gloves Nitrile, double-gloved gloving provides an extra layer

of protection.

Eye Protection

Chemical safety goggles or

face shield

Protects eyes from dust

particles and splashes.

Lab Coat

Standard, fully buttoned

Protects skin and personal

clothing from contamination.

Respiratory Protection

N95 respirator or higher

Required when handling the
solid compound outside of a
certified chemical fume hood to
prevent inhalation of fine

particles.

Operational Plan: Handling and Storage
Engineering Controls
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Chemical Fume Hood: All handling of solid JW74 and preparation of stock solutions must be
performed in a certified chemical fume hood to minimize inhalation exposure.

Safety Shower and Eyewash Station: Must be readily accessible in the laboratory where
JW74 is handled.

Step-by-Step Handling Protocol

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area within the chemical fume hood by lining it with absorbent bench paper.

Weighing (Solid Form):

o Perform all weighing of solid JW74 within the fume hood.

o Use anti-static weighing dishes to prevent dispersal of the powder.

o Carefully transfer the desired amount to a tared container.

Solution Preparation:

o Add the solvent (e.g., DMSO) to the vial containing the solid JW74.

o Cap the vial securely and vortex or sonicate until the compound is fully dissolved.

Use in Experiments:

o When adding JW74 solutions to cell cultures or other experimental systems, handle with
care to avoid splashes or aerosol generation.

Post-Handling:

o Wipe down the work area in the fume hood with an appropriate deactivating agent (e.g., a
solution of mild detergent followed by 70% ethanol).

o Dispose of all contaminated materials as outlined in the Disposal Plan (Section 4).

o Remove PPE in the correct order to avoid self-contamination (see workflow diagram
below).
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Storage

e Solid JW74: Store in a tightly sealed container at -20°C.

e JW74 in Solution: Aliquot stock solutions to avoid repeated freeze-thaw cycles and store at

-20°C or -80°C. Clearly label all vials with the compound name, concentration, solvent, and

date of preparation.

Disposal Plan

All waste contaminated with JW74 must be treated as hazardous chemical waste.

Waste Type

Disposal Procedure

Solid W74

Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Contaminated Labware (e.g., pipette tips, tubes)

Place in a designated hazardous waste bag
within the fume hood. Seal the bag before

removing it from the hood.

Liquid Waste (e.g., unused solutions,

contaminated media)

Collect in a sealed, leak-proof container labeled
"Hazardous Waste" with the full chemical name
(JW74) and solvent.

Contaminated PPE

Dispose of in the designated hazardous waste

stream immediately after use.

Emergency Procedures
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Situation

Action

Skin Contact

Immediately wash the affected area with
copious amounts of soap and water for at least
15 minutes. Remove contaminated clothing.

Seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids open. Seek

immediate medical attention.

Move to fresh air. If breathing is difficult, provide

Inhalation ) ]
oxygen. Seek medical attention.
) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.
Evacuate the area. For small spills, absorb with
an inert material (e.g., vermiculite, sand) and
Spill place in a sealed container for hazardous waste

disposal. For large spills, contact the institutional

safety office immediately.

Visual Workflows

Doffing PPE

Gown/Lab Coat Goggles/Face Shield —> N95 Respirator

Donning PPE

N95 Respirator Goggles/Face Shield —>

Click to download full resolution via product page

Caption: Workflow for donning and doffing Personal Protective Equipment.
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Waste Generation at Point of Use

Solid JW74 Waste Liquid JIW74 Waste Gontaminated Sharps & Labwarta Used PPE

Segregated Waste Collection

Y A4 Y
Sealed Hazardous Sealed Hazardous
Solid Waste Container Liquid Waste Container
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Caption: Waste disposal stream for materials contaminated with JW74.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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